Cas no 78-81-9 (2-methylpropan-1-amine)

2-methylpropan-1-amine structure

Product Name:2-methylpropan-1-amine

CAS No:78-81-9

MF:C₄H₁₁N

MW:73.1368410587311

MDL:MFCD00008146

CID:34133

PubChem ID:6558

Update Time:2024-03-01

2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

- Isobutylamine
- 1-Amino-2-methylpropane
- 2-methyl-1-propanamine
- 2-Methylpropanamine
- 2-methylpropylamine
- monoisobutylamine
- valamine
- 1-AMinoisobutane
- 1-Propanamine, 2-methyl-
- 2-Methyl propylaMine
- 2-Methyl-1-Aminopropane
- 3-Methyl-2-propylamine
- i-Butylamine
- iso-C4H9NH2
- NSC 8028
- UN 1214
- 2-methylpropan-1-amine
- 2-Methyl-1-propanamine (ACI)
- Isobutylamine (8CI)
- iso-Butylamine
- MDL： MFCD00008146
- Inchi： 1S/C4H11N/c1-4(2)3-5/h4H,3,5H2,1-2H3
- InChI Key： KDSNLYIMUZNERS-UHFFFAOYSA-N
- SMILES： NCC(C)C
- BRN： 385626

Computed Properties

Exact Mass: 73.08923
Monoisotopic Mass: 73.089149
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 5
Rotatable Bond Count: 1
Complexity: 17.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 26

Experimental Properties

Color/Form: Colorless liquid with ammonia smell. [1]
Density: 0.736 g/mL at 25 °C(lit.)
Melting Point: −85 °C (lit.)
Boiling Point: 64-71 °C(lit.)
Flash Point: Degrees Fahrenheit:15.8°F
Degrees Celsius:-9°C
Refractive Index: n20/D 1.397(lit.)
PH: 12.2 (100g/l, H2O, 20℃)
Solubility: 1000g/l
Water Partition Coefficient: dissolution
PSA: 26.02
LogP: 1.30140
Merck: 5132
FEMA: 4239 | ISOBUTYLAMINE
Solubility: Miscible in water, ethanol \ ether \ acetone \ benzene \ hydrocarbons, etc [14]

2-methylpropan-1-amine Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H225,H301,H314
Warning Statement： P210,P280,P301+P310,P305+P351+P338,P310
Hazardous Material transportation number：UN 1214 3/PG 2
WGK Germany：1
Hazard Category Code： 11-22-35
Safety Instruction： 26-36/37/39-45
FLUKA BRAND F CODES：10-23
RTECS：NP9900000
Hazardous Material Identification：
Risk Phrases：R11-R22-R35
Safety Term：S26;S36/37/39;S45
Packing Group：II
Hazard Level：3
PackingGroup：II
HazardClass：3
TSCA：Yes
Toxicity：LD50 (14 day) in male, female rats (mg/kg): 224.4, 231.8 orally (Cheever)
Explosive Limit：2-9%(V)
Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from oxidants and acids

2-methylpropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I103753-500ml	2-methylpropan-1-amine	78-81-9	Standard for GC,99.7%	500ml	¥4619.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I103753-5ml	2-methylpropan-1-amine	78-81-9	Standard for GC,99.7%	5ml	¥73.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I103759-100ml	2-methylpropan-1-amine	78-81-9	≥99.5%(GC)	100ml	¥60.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I103759-25ml	2-methylpropan-1-amine	78-81-9	≥99.5%(GC)	25ml	¥31.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I103759-2.5L	2-methylpropan-1-amine	78-81-9	≥99.5%(GC)	2.5l	¥600.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I103759-250ml	2-methylpropan-1-amine	78-81-9	≥99.5%(GC)	250ml	¥103.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I103759-500ml	2-methylpropan-1-amine	78-81-9	≥99.5%(GC)	500ml	¥150.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I103755-250ml	2-methylpropan-1-amine	78-81-9	99%	250ml	¥94.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I103755-500ml	2-methylpropan-1-amine	78-81-9	99%	500ml	¥108.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I103755-100ml	2-methylpropan-1-amine	78-81-9	99%	100ml	¥54.90	2023-09-02

2-methylpropan-1-amine Production Method

Production Method 1

72-18-4

78-81-9

Reaction Conditions

1.1 Catalysts: Isophorone Solvents: Isopropanol ; 24 h, 150 °C

Reference

Organocatalytic Decarboxylation of Amino Acids as a Route to Bio-based Amines and Amides

Claes, Laurens ; Janssen, Michiel ; De Vos, Dirk E., ChemCatChem, 2019, 11(17), 4297-4306

Production Method 2

78-81-9

Reaction Conditions

1.1 Catalysts: Palladium alloy, base, Pd 81,Ni 19 (graphene-supported) Solvents: Methanol , Water ; 5 min, rt
1.2 Reagents: Ammonia borane ; 5 min, rt

Reference

Tandem Dehydrogenation of Ammonia Borane and Hydrogenation of Nitro/Nitrile Compounds Catalyzed by Graphene-Supported NiPd Alloy Nanoparticles

Goksu, Haydar; Ho, Sally Fae; Metin, Onder; Korkmaz, Katip; Mendoza Garcia, Adriana; et al, ACS Catalysis, 2014, 4(6), 1777-1782

Production Method 3

78-81-9

Reaction Conditions

1.1 Reagents: Hydrogen , Ammonia Catalysts: Cobalt Solvents: Tetrahydrofuran , Water ; 5 bar, rt; 5 min, rt → 110 °C; 4 h, 110 °C

Reference

High performance of nitrogen-doped carbon-supported cobalt catalyst for the mild and selective synthesis of primary amines

Liu, Xixi; Wang, Yanxin; Jin, Shiwei; Li, Xun; Zhang, Zehui, Arabian Journal of Chemistry, 2020, 13(4), 4916-4925

Production Method 4

115074-49-2

78-81-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; 20 min, 23 °C

Reference

Structure-Based Design of Novel HIV-1 Protease Inhibitors To Combat Drug Resistance

Ghosh, Arun K.; Sridhar, Perali Ramu; Leshchenko, Sofiya; Hussain, Azhar K.; Li, Jianfeng; et al, Journal of Medicinal Chemistry, 2006, 49(17), 5252-5261

Production Method 5

78-81-9

Reaction Conditions

1.1 Reagents: Sodium borohydride Catalysts: Iron oxide (Fe3O4) , Carbon (acidified, carboxylated) , (SP-4-3)-Dichloro(1,7-phenanthroline-κN7)[1,1′-(sulfinyl-κS)bis[methane]]platinu… Solvents: Water ; 30 min, 95 °C

Reference

Chemoselective Reduction of Nitro and Nitrile Compounds with Magnetic Carbon Nanotubes-Supported Pt(II) Catalyst under Mild Conditions

Tabatabaei Rezaei, Seyed Jamal ; Khorramabadi, Hossein; Hesami, Ali; Ramazani, Ali ; Amani, Vahid; et al, Industrial & Engineering Chemistry Research, 2017, 56(43), 12256-12266

Production Method 6

926-62-5

78-81-9

Reaction Conditions

1.1 Solvents: Diethyl ether

Reference

Electrophilic amination of carbanions, enolates, and their surrogates

Ciganek, Engelbert, Organic Reactions (Hoboken, 2008, 72, 1-366

Production Method 7

78-81-9

Reaction Conditions

1.1 Reagents: Sodium borohydride Catalysts: Nickel dichloride Solvents: Water ; 1 h, 95 °C

Reference

Chemo-selective reduction of nitro and nitrile compounds using Ni nanoparticles immobilized on hyperbranched polymer-functionalized magnetic nanoparticles

Tabatabaei Rezaei, Seyed Jamal ; Mashhadi Malekzadeh, Asemeh; Poulaei, Sima; Ramazani, Ali ; Khorramabadi, Hossein, Applied Organometallic Chemistry, 2018, 32(1),

Production Method 8

78-81-9

Reaction Conditions

1.1 Reagents: Ammonia Catalysts: Nickel Solvents: 2-Methyl-2-butanol ; 18 h, 7 bar, 170 °C

Reference

Primary amines from lignocellulose by direct amination of alcohol intermediates, catalyzed by RANEY Ni

Wu, Xianyuan; De Bruyn, Mario; Barta, Katalin, Catalysis Science & Technology, 2022, 12(19), 5908-5916

Production Method 9

78-81-9

Reaction Conditions

1.1 Reagents: Sodium triethylborohydride Catalysts: (T-4)-[2-[Bis(1-methylethyl)phosphino-κP]-N-[[3-[bis(1-methylethyl)phosphino]phe… Solvents: Toluene ; rt; 20 min, rt
1.2 Reagents: Hydrogen , Potassium bis(trimethylsilyl)amide Solvents: Toluene ; 48 h, 60 bar, 140 °C

Reference

Selective hydrogenation of nitriles to primary amines catalyzed by a novel iron complex

Chakraborty, Subrata; Leitus, Gregory; Milstein, David, Chemical Communications (Cambridge, 2016, 52(9), 1812-1815

Production Method 10

78-81-9

Reaction Conditions

Reference

A new synthesis of N-alkylated 3,3-dialkylpiperidines

Feichtinger, Hans; Payer, Wolfgang; Cornils, Boy, Chemische Berichte, 1978, 111(5), 1721-32

Production Method 11

110-96-3

78-81-9

Reaction Conditions

1.1 Reagents: Ammonia Catalysts: Tetracarbonyl-μ-hydro[(1,2,3,4,5-η)-1-hydroxylato-2,3,4,5-tetraphenyl-2,4-cyclop… Solvents: 2-Methyl-2-butanol , tert-Butyl methyl ether , Water ; 16 h, 170 °C; cooled

Reference

Synthesis of primary amines from secondary and tertiary amines: ruthenium-catalyzed amination using ammonia

Baehn, Sebastian; Imm, Sebastian; Neubert, Lorenz; Zhang, Min; Neumann, Helfried; et al, Chemistry - A European Journal, 2011, 17(17), 4705-4708

Production Method 12

78-81-9

Reaction Conditions

1.1 Solvents: Methanol , Water ; 72 h, rt

Reference

Hydrolysis and Hydrogenolysis of Formamidines: N,N-Dimethyl and N,N-Dibenzyl Formamidines as Protective Groups for Primary Amines

Vincent, Stephane; Mioskowski, Charles; Lebeau, Luc, Journal of Organic Chemistry, 1999, 64(3), 991-997

Production Method 13

1522-06-1

78-81-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Nickel

Reference

Catalytic hydrogenation and hydrogenating distillation of azines on Raney nickel

Beregi, Ladislas, Compt. rend., 1947, 224, 1508-9

Production Method 14

78-81-9

Reaction Conditions

1.1 Reagents: Sodium Solvents: Ethanol , Toluene

Reference

Reduction of cyanides

Walter, L. A.; McElvain, S. M., Journal of the American Chemical Society, 1934, 56, 1614-16

2-methylpropan-1-amine Raw materials

2-methylpropan-1-amine Preparation Products

2-methylpropan-1-amine (78-81-9)

2-methylpropan-1-amine Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:78-81-9)Isobutylamine

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Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:78-81-9)异丁胺

Order Number:LE1625761

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:29

Price ($):discuss personally

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2-methylpropan-1-amine Related Literature

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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
2. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
3. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
4. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
5. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130

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Suzhou Senfeida Chemical Co., Ltd

(CAS:78-81-9)Isobutylamine

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:78-81-9)异丁胺

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry